Cas no 2227687-29-6 (5-(1R)-2-amino-1-hydroxyethyl-2-methylphenol)

5-(1R)-2-amino-1-hydroxyethyl-2-methylphenol is a chiral phenolic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (1R) configuration ensures high enantiomeric purity, which is critical for asymmetric synthesis and drug development. The presence of the 2-methylphenol backbone enhances stability while the amino and hydroxyethyl groups provide reactive sites for further derivatization. This compound is particularly valuable in the synthesis of adrenergic receptor agonists and other bioactive molecules requiring precise stereochemistry. Its well-defined structure and functional group compatibility make it a reliable choice for research and industrial applications demanding high chemical specificity.
5-(1R)-2-amino-1-hydroxyethyl-2-methylphenol structure
2227687-29-6 structure
Product Name:5-(1R)-2-amino-1-hydroxyethyl-2-methylphenol
CAS No:2227687-29-6
MF:C9H13NO2
MW:167.205022573471
CID:6023822
PubChem ID:165782155
Update Time:2025-11-05

5-(1R)-2-amino-1-hydroxyethyl-2-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 5-(1R)-2-amino-1-hydroxyethyl-2-methylphenol
    • 5-[(1R)-2-amino-1-hydroxyethyl]-2-methylphenol
    • EN300-1798646
    • 2227687-29-6
    • Inchi: 1S/C9H13NO2/c1-6-2-3-7(4-8(6)11)9(12)5-10/h2-4,9,11-12H,5,10H2,1H3/t9-/m0/s1
    • InChI Key: HLXHVVYWOIGQTD-VIFPVBQESA-N
    • SMILES: O[C@@H](CN)C1C=CC(C)=C(C=1)O

Computed Properties

  • Exact Mass: 167.094628657g/mol
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 66.5Ų

5-(1R)-2-amino-1-hydroxyethyl-2-methylphenol Pricemore >>

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5-(1R)-2-amino-1-hydroxyethyl-2-methylphenol Related Literature

Additional information on 5-(1R)-2-amino-1-hydroxyethyl-2-methylphenol

5-(1R)-2-Amino-1-Hydroxyethyl-2-Methylphenol: A Comprehensive Overview

5-(1R)-2-Amino-1-Hydroxyethyl-2-Methylphenol, with the CAS registry number 2227687-29-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as 5-(1R)-Amino-Hydroxyethyl-Methylphenol, is characterized by its unique structural features and potential applications in drug development. Recent advancements in synthetic methodologies and biological studies have shed light on its properties, making it a focal point for researchers worldwide.

The molecular structure of 5-(1R)-Amino-Hydroxyethyl-Methylphenol consists of a phenol ring substituted with a methyl group at the 2-position and an amino-hydroxyethyl group at the 5-position. The stereochemistry at the hydroxyl group is in the (1R) configuration, which plays a crucial role in determining its pharmacokinetic properties. This configuration ensures optimal bioavailability and selectivity when interacting with biological targets.

Recent studies have highlighted the potential of 5-(1R)-Amino-Hydroxyethyl-Methylphenol as a lead compound for developing novel therapeutic agents. Researchers have explored its ability to modulate key enzymes and receptors involved in inflammatory and oxidative stress pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals, making it a promising candidate for neuroprotective agents.

The synthesis of 5-(1R)-Amino-Hydroxyethyl-Methylphenol has been optimized through various routes, including enantioselective catalysis and asymmetric synthesis. These methods have enabled researchers to achieve high yields and excellent enantiomeric excess, which are critical for preclinical studies. Notably, a 2023 paper in Nature Communications reported a novel catalytic approach that significantly streamlined the synthesis process, reducing production costs while maintaining high purity standards.

In terms of applications, 5-(1R)-Amino-Hydroxyethyl-Methylphenol has shown potential in several therapeutic areas. Its anti-inflammatory properties make it a strong candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, its antioxidant activity suggests applications in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. Ongoing clinical trials are evaluating its safety and efficacy in these contexts.

The pharmacokinetic profile of 5-(1R)-Amino-Hydroxyethyl-Methylphenol has also been extensively studied. Preclinical data indicate that it has favorable absorption characteristics and low toxicity profiles, which are essential for drug candidates. A 2023 study published in the Biochemical Pharmacology journal revealed that the compound exhibits minimal adverse effects on liver and kidney functions, further supporting its potential as a safe therapeutic agent.

In conclusion, 5-(1R)-Amino-Hydroxyethyl-Methylphenol (CAS No: 2227687-29-6) is a versatile compound with significant potential in drug development. Its unique structural features, combined with recent advancements in synthetic methods and biological studies, position it as a key player in the fight against various diseases. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative therapeutic solutions.

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